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Compound of Interest

Compound Name: 1-Bromo-2-iodoethane

Cat. No.: B1265497

The proper disposal of 1-bromo-2-iodoethane, a halogenated hydrocarbon, is critical for
ensuring personnel safety and environmental protection.[1] Due to its classification as a skin,
eye, and respiratory irritant, and its potential environmental persistence, it must be managed as
hazardous waste in accordance with institutional and regulatory guidelines.[2][3] This document
provides a comprehensive, step-by-step plan for its safe handling and disposal.

Hazard and Disposal Profile

All quantitative and qualitative data related to the safe disposal of 1-bromo-2-iodoethane are
summarized below. Adherence to these parameters is mandatory for laboratory personnel.
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Parameter Specification Source

) o Halogenated Organic
Chemical Classification [1][4]
Compound

Skin Irritant (Category 2),
. Serious Eye Irritant (Category
Primary Hazards _ _ [2][3]
2A), Respiratory Irritant

(Category 3)

Strong acids, Strong bases,
Incompatible Materials Strong oxidizing agents, [2]

Strong reducing agents

Must be segregated from non-
) halogenated organic waste
Waste Segregation [1][4]
and other hazardous waste

types (e.g., acids, bases).[1][4]

Chemically compatible, leak-
Waste Container proof container with a secure, [1][5]
tight-fitting lid.

Leave at least 5% of the
) container volume as
Container Headspace [1]
headspace to allow for thermal

expansion.

Designated Satellite
Storage Location Accumulation Area (SAA) with [1]

secondary containment.

Incineration at an approved
Final Disposal Method hazardous waste disposal [2][4]1[6]
plant.

Operational Plan: Waste Accumulation and Disposal

This protocol outlines the standard procedure for the safe collection and disposal of 1-bromo-
2-iodoethane waste. All handling of this chemical and its waste must occur within a certified
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chemical fume hood.[1]
1. Waste Segregation:
o Designate a specific waste stream for halogenated organic compounds.[4]

e Crucially, do not mix 1-bromo-2-iodoethane waste with non-halogenated organic solvents,
as this increases the volume of hazardous waste and complicates disposal.[1][7]

2. Container Preparation:
o Select a chemically resistant, leak-proof container equipped with a tight-fitting lid.[1][5]
o Before adding any waste, affix a "Hazardous Waste" label to the container.[1]

o The label must clearly identify the contents as "1-Bromo-2-iodoethane" and include the
names of all chemical constituents with their approximate percentages.[1]

3. Waste Accumulation:

o Carefully transfer the 1-bromo-2-iodoethane waste into the prepared container inside a
chemical fume hood.[1]

o Securely close the container lid immediately after each addition.

e Maintain an accurate log of the added waste on the container's label.

4. Secure Storage:

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[1]

e The container must be placed within secondary containment, such as a large, chemically
resistant tub, to mitigate potential leaks.[1]

e The storage area should be cool, well-ventilated, and isolated from direct sunlight, heat
sources, and incompatible materials.[1][2]

5. Request for Disposal:
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e Monitor the waste level in the container. Do not fill it beyond 95% capacity to leave adequate
headspace.[1]

» Once the container is nearing capacity, arrange for a waste pickup through your institution's
Environmental Health and Safety (EHS) department.

Immediate Safety and Spill Response
Personal Protective Equipment (PPE):

o Always wear protective gloves, chemical safety goggles, and a lab coat when handling 1-
bromo-2-iodoethane.[2][6]

Spill Containment Protocol:

o Ensure Ventilation: Confirm that the chemical fume hood is operational. If a spill occurs
outside a hood, evacuate the immediate area.[1]

o Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or a
commercial sorbent pad, to dike and absorb the spill.[1][8]

» Collect Waste: Carefully collect the saturated absorbent material and any contaminated
debris. Place it into a sealed, leak-proof container.[1]

» Label as Hazardous Waste: Label the container with a hazardous waste tag, identifying the
contents as "Spill Debris" containing 1-bromo-2-iodoethane.[1]

» Decontaminate: Clean the spill area thoroughly with soap and water.[1]
» Request Pickup: Arrange for the disposal of the spill debris through your EHS department.[1]
Exposure Response:

o Skin Contact: Wash the affected area immediately with plenty of soap and water. If skin
irritation occurs, seek medical advice.[6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing and seek medical attention if irritation persists.
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[21[6]
 Inhalation: Move the individual to fresh air. If the person feels unwell, call a poison center or

physician.[2][6]

Disposal Workflow Visualization

The following diagram illustrates the procedural flow for the safe management and disposal of
1-bromo-2-iodoethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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